2-(2-CHLOROPHENYL)-N4-CYCLOPROPYL-6-METHYL-4-QUINOLINECARBOXAMIDE

• IUPAC Name: 2-(2-chlorophenyl)-N-cyclopropyl-6-methylquinoline-4-carboxamide
• InChI: InChI=1S/C20H17ClN2O/c1-12-6-9-18-15(10-12)16(20(24)22-13-7-8-13)11-19(23-18)14-4-2-3-5-17(14)21/h2-6,9-11,13H,7-8H2,1H3,(H,22,24)
• InChI Key: NDOATBCWFDDFBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)NC3CC3)C4=CC=CC=C4Cl
• Molecular Formula: C20H17ClN2O
• Molecular Weight: 336.8 g/mol

Description

2-(2-Chlorophenyl)-N4-cyclopropyl-6-methyl-4-quinolinecarboxamide is a complex organic compound with a quinoline core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chlorophenyl)-N4-cyclopropyl-6-methyl-4-quinolinecarboxamide typically involves multiple steps. One common method starts with the preparation of the quinoline core, followed by the introduction of the chlorophenyl and cyclopropyl groups. The reaction conditions often involve the use of reagents such as Grignard reagents, chlorinating agents, and cyclopropyl amines. The process may include steps like nucleophilic substitution, cyclization, and amide formation.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chlorophenyl)-N4-cyclopropyl-6-methyl-4-quinolinecarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline core to dihydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under various conditions, including acidic or basic environments.

Major Products

The major products formed from these reactions include quinoline N-oxides, dihydroquinoline derivatives, and various substituted quinoline compounds.

Scientific Research Applications

2-(2-Chlorophenyl)-N4-cyclopropyl-6-methyl-4-quinolinecarboxamide has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research focuses on its potential as a therapeutic agent for various diseases, including infectious diseases and cancer.

Industry: It is used in the development of new materials and as a precursor for other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 2-(2-Chlorophenyl)-N4-cyclopropyl-6-methyl-4-quinolinecarboxamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its biological effects. For example, it may bind to DNA or proteins, disrupting their normal function and leading to cell death in cancer cells. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-(2-Chlorophenyl)-N4-cyclopropyl-6-methyl-4-quinolinecarboxamide: shares similarities with other quinoline derivatives, such as chloroquine and quinine.

Chloroquine: Used as an antimalarial drug, it has a similar quinoline core but different substituents.

Quinine: Another antimalarial compound with a quinoline structure, but with different functional groups.

Uniqueness

The uniqueness of this compound lies in its specific substituents, which confer distinct chemical and biological properties. The presence of the chlorophenyl and cyclopropyl groups may enhance its binding affinity to certain targets and improve its pharmacokinetic properties.